Cas no 55976-12-0 (3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)-)
55976-12-0 structure
Product Name:3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)-
CAS No:55976-12-0
MF:C12H20
MW:164.287203788757
CID:350182
Update Time:2024-01-28
3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)- Chemical and Physical Properties
Names and Identifiers
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- 3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)-
- (E)-2,2,7,7-Tetramethyl-3-octen-5-yne
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- Inchi: 1S/C12H20/c1-11(2,3)9-7-8-10-12(4,5)6/h7,9H,1-6H3/b9-7+
- InChI Key: SJKGMWBQDQMRKQ-VQHVLOKHSA-N
- SMILES: CC(C)(C)/C=C/C#CC(C)(C)C
Computed Properties
- Exact Mass: 164.1566
Experimental Properties
- Density: 0.806±0.06 g/cm3(Predicted)
- Boiling Point: 208.8±9.0 °C(Predicted)
- PSA: 0
3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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3. Agricultural
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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